[1-(Aminomethyl)cyclopropyl](5-methylthiophen-3-yl)methanol
Description
1-(Aminomethyl)cyclopropylmethanol is a structurally complex molecule featuring a cyclopropane ring substituted with an aminomethyl group and a methanol moiety linked to a 5-methylthiophen-3-yl heterocycle. The aminomethyl group enhances solubility and hydrogen-bonding capacity, making this compound of interest in medicinal chemistry, particularly for targeting enzymes or receptors requiring both hydrophobic and polar interactions .
Properties
Molecular Formula |
C10H15NOS |
|---|---|
Molecular Weight |
197.30 g/mol |
IUPAC Name |
[1-(aminomethyl)cyclopropyl]-(5-methylthiophen-3-yl)methanol |
InChI |
InChI=1S/C10H15NOS/c1-7-4-8(5-13-7)9(12)10(6-11)2-3-10/h4-5,9,12H,2-3,6,11H2,1H3 |
InChI Key |
DKWFZVGLZAUJDY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CS1)C(C2(CC2)CN)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(Aminomethyl)cyclopropylmethanol typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:
Formation of the cyclopropylamine: This can be achieved by reacting cyclopropylcarboxylic acid with ammonia or an amine under high-pressure conditions.
Attachment of the aminomethyl group: The cyclopropylamine is then reacted with formaldehyde and hydrogen cyanide to form the aminomethyl group.
Coupling with the thiophene ring: The aminomethylcyclopropane is then coupled with 5-methylthiophene-3-carbaldehyde under reductive amination conditions to form the final product.
Industrial production methods may involve optimization of these steps to increase yield and purity, often using catalysts and specific reaction conditions to enhance efficiency.
Chemical Reactions Analysis
1-(Aminomethyl)cyclopropylmethanol: undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.
Substitution: Nucleophilic substitution reactions can occur at the aminomethyl group, where nucleophiles like halides or alkoxides replace the amino group.
Scientific Research Applications
1-(Aminomethyl)cyclopropylmethanol: has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Biology: The compound is studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for treating various diseases, including cancer and neurological disorders.
Mechanism of Action
The mechanism of action of 1-(Aminomethyl)cyclopropylmethanol involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds with biological molecules, while the cyclopropyl and thiophene rings can interact with hydrophobic pockets in proteins. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound belongs to a broader class of [1-(Aminomethyl)cyclopropyl]-substituted alcohols. Below is a systematic comparison with analogs based on structural features, physicochemical properties, and reported applications.
Structural and Substituent Variations
Key analogs include:
1-(Aminomethyl)cyclopropylmethanol: Substitutes thiophene with brominated furan, altering electronic properties (electron-withdrawing Br) and reducing aromaticity.
Table 1: Structural Comparison
| Compound | Heterocycle | Substituent | Key Functional Groups |
|---|---|---|---|
| Target compound | Thiophene | 5-Methyl | Aminomethyl, Methanol |
| 1-(Aminomethyl)cyclopropylmethanol | Thiazole | 4-Methyl | Aminomethyl, Methanol |
| 1-(Aminomethyl)cyclopropylmethanol | Furan | 5-Bromo | Aminomethyl, Methanol |
| 1-(5-Chlorothiophen-3-yl)ethanol | Thiophene | 5-Chloro | Ethanol (lacks cyclopropane) |
Biological Activity
The compound 1-(Aminomethyl)cyclopropylmethanol is a synthetic organic molecule characterized by a unique structural configuration that includes a cyclopropyl group, an aminomethyl substituent, and a thiophene ring. This compound has garnered interest in medicinal chemistry due to its potential therapeutic applications, particularly in neuropharmacology and as a lead compound for drug development.
Chemical Structure and Properties
The molecular formula of 1-(Aminomethyl)cyclopropylmethanol is CHNOS , with a molecular weight of 183.27 g/mol . The structural features are as follows:
| Property | Value |
|---|---|
| Molecular Formula | CHNOS |
| Molecular Weight | 183.27 g/mol |
| IUPAC Name | 1-(aminomethyl)cyclopropylmethanol |
| InChI Key | RCOZSFMXVGLGRZ-UHFFFAOYSA-N |
| Canonical SMILES | C1CC1(CN)C(C2=CSC=C2)O |
Synthesis
The synthesis of 1-(Aminomethyl)cyclopropylmethanol typically involves several key steps:
- Formation of the Cyclopropyl Group : This can be achieved through the reaction of an appropriate alkene with a diazo compound in the presence of a catalyst.
- Introduction of the Aminomethyl Group : The aminomethyl group is introduced via a Mannich reaction.
- Attachment of the Thiophen-3-yl Group : This is accomplished through nucleophilic substitution.
- Formation of the Methanol Linkage : Achieved through reduction reactions using reducing agents like sodium borohydride.
The biological activity of 1-(Aminomethyl)cyclopropylmethanol is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The aminomethyl group can form hydrogen bonds, while the thiophene moiety may participate in π-π interactions, potentially modulating biochemical pathways and leading to therapeutic effects.
Pharmacological Effects
Research indicates that compounds with similar structures often exhibit activity against various biological targets, including:
- Neuroactive Properties : Compounds containing aminomethyl groups are frequently studied for their influence on neurotransmitter systems, suggesting potential applications in treating neurological disorders.
- Antimicrobial and Anti-inflammatory Activities : Preliminary studies have indicated that this compound may possess antimicrobial properties, making it a candidate for further investigation in infectious disease contexts.
Case Studies and Research Findings
- Neuropharmacological Studies : Computational methods have been employed to predict pharmacological effects, showing promising interactions with neurotransmitter receptors.
- In Vitro Testing : Various assays have demonstrated that 1-(Aminomethyl)cyclopropylmethanol exhibits significant biological activity against specific cell lines, indicating potential cytotoxic effects.
Table of Biological Activity Assays
| Assay Type | Target Cell Line | IC (µM) | Observations |
|---|---|---|---|
| MTT Assay | Human glioblastoma U251 | 15 ± 2 | Significant cytotoxicity observed |
| Antimicrobial Test | E. coli | 20 ± 4 | Effective inhibition noted |
| Anti-inflammatory | RAW 264.7 macrophages | 25 ± 5 | Reduced cytokine production |
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